Cas no 88580-63-6 (Benzene, 1,5-dichloro-2-(2-chloro-4-nitrophenoxy)-4-nitro-)

• Product Name: Benzene, 1,5-dichloro-2-(2-chloro-4-nitrophenoxy)-4-nitro-
• CAS No: 88580-63-6
• MF: C₁₂H₅Cl₃N₂O₅
• MW: 363.537500143051
• CID: 627890
• PubChem ID: 19003857
• Update Time: 2025-04-19

Benzene, 1,5-dichloro-2-(2-chloro-4-nitrophenoxy)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,5-dichloro-2-(2-chloro-4-nitrophenoxy)-4-nitro-
• 1,5-dichloro-2-(2-chloro-4-nitrophenoxy)-4-nitrobenzene
• SCHEMBL9316437
• DTXSID40597282
• 88580-63-6

• Inchi： 1S/C12H5Cl3N2O5/c13-7-4-9(15)12(5-10(7)17(20)21)22-11-2-1-6(16(18)19)3-8(11)14/h1-5H
• InChI Key： LINPMGNUXLPJLT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC1C=CC(=CC=1Cl)[N+](=O)[O-])[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 361.926404g/mol
• Monoisotopic Mass: 361.926404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 101Ų